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Compound of Interest

Compound Name:
2-(Methylamino)-1,3-thiazole-4-

carboxylic acid

Cat. No.: B598034 Get Quote

Technical Support Center: 2-(Methylamino)-1,3-
thiazole-4-carboxylic acid
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with 2-
(Methylamino)-1,3-thiazole-4-carboxylic acid, focusing on its solubility challenges.

Frequently Asked Questions (FAQs)
Q1: What is 2-(Methylamino)-1,3-thiazole-4-carboxylic acid and what are its potential

applications?

2-(Methylamino)-1,3-thiazole-4-carboxylic acid is a heterocyclic compound. While specific

research on this exact molecule is limited, derivatives of 2-amino-1,3-thiazole-4-carboxylic acid

have shown a wide range of biological activities, including antifungal, antiviral, and anticancer

properties.[1] Some thiazole derivatives have been investigated as inhibitors of enzymes such

as carbonic anhydrase.[2]

Q2: What are the known physicochemical properties of 2-(Methylamino)-1,3-thiazole-4-
carboxylic acid?
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Specific experimental data for this compound is not readily available. However, based on its

structure, some properties can be predicted:

Property
Predicted
Value/Information

Source

Molecular Formula C₅H₆N₂O₂S PubChem

Molecular Weight 158.18 g/mol PubChem

XlogP 1.1 PubChemLite[3]

pKa

Estimated to have an acidic

pKa for the carboxylic acid

group (likely in the range of 3-

5) and a basic pKa for the

thiazole nitrogen and/or the

methylamino group.

General chemical knowledge

Q3: Why am I having trouble dissolving 2-(Methylamino)-1,3-thiazole-4-carboxylic acid?

The solubility of 2-(Methylamino)-1,3-thiazole-4-carboxylic acid is expected to be low in

aqueous solutions at neutral pH. This is due to a combination of its crystalline structure and the

presence of both acidic (carboxylic acid) and basic (amino and thiazole nitrogens) functional

groups, making its solubility highly pH-dependent.

Troubleshooting Guides
Issue 1: Compound fails to dissolve in common
solvents.
Problem: You are unable to achieve the desired concentration of 2-(Methylamino)-1,3-
thiazole-4-carboxylic acid in your chosen solvent.

Possible Causes and Solutions:
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Solvent Expected Solubility Troubleshooting Steps

Water Low at neutral pH.

- Adjust pH: The compound is

expected to be more soluble at

pH values above the pKa of

the carboxylic acid (forming a

carboxylate salt) or below the

pKa of the basic groups

(forming a protonated salt). Try

dissolving in a slightly acidic

(pH < 4) or slightly alkaline (pH

> 8) buffer. - Heating: Gently

warming the solution may

increase the rate of

dissolution, but be cautious of

potential degradation.

DMSO
Generally a good solvent for

many organic compounds.

- Gentle Heating: Warm the

solution to 37-50°C. -

Sonication: Use a sonicator

bath to aid dissolution. -

Vortexing: Vigorous vortexing

can help break up solid

particles.

Ethanol/Methanol Moderate to low.

- Similar to DMSO, gentle

heating and sonication can be

employed.

DMF Similar to DMSO.

- Follow the same

troubleshooting steps as for

DMSO.

Issue 2: Precipitation occurs when adding the
compound stock solution to aqueous media.
Problem: A clear stock solution of 2-(Methylamino)-1,3-thiazole-4-carboxylic acid in an

organic solvent (e.g., DMSO) precipitates when diluted into your aqueous experimental buffer
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or cell culture medium.

Workflow for Preparing Aqueous Solutions from Organic Stock:

Stock Solution Preparation

Working Solution Preparation

Final Application

Dissolve compound in 100% DMSO
to create a high-concentration stock

(e.g., 10-50 mM)

Pre-warm aqueous medium
to 37°C

Step 1

Perform serial dilutions of the stock
solution in the pre-warmed medium

Step 2a (Recommended)

Add stock solution dropwise to
vortexing aqueous medium

Step 2b (Alternative)

Ensure final DMSO concentration
is low (<0.5%)

Visually inspect for precipitation
before use

Click to download full resolution via product page

Figure 1. Workflow for preparing aqueous solutions.

Troubleshooting Table for Precipitation in Aqueous Media:
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Observation Potential Cause Recommended Solution

Immediate, heavy precipitation

("crashing out")

Solvent Shock: Rapid change

in solvent polarity.

- Decrease the concentration

of the stock solution. - Perform

serial dilutions in the aqueous

medium instead of a single

large dilution. - Add the stock

solution slowly to a rapidly

stirring or vortexing aqueous

medium.[2]

Exceeded Solubility Limit: Final

concentration is above the

aqueous solubility.

- Lower the final concentration

of the compound. - Perform a

solubility test to determine the

maximum achievable

concentration in your specific

medium.

Gradual precipitation over time

(hours to days)

pH Shift: Cellular metabolism

can alter the pH of the culture

medium.

- Monitor the pH of your

culture. - Change the medium

more frequently.[4]

Compound Instability:

Degradation to less soluble

products.

- Assess the stability of the

compound at 37°C. - Prepare

fresh solutions immediately

before use.

Interaction with Media

Components: Binding to

proteins in serum or salts.

- Test solubility in serum-free

vs. serum-containing media. -

Consider using a formulation

aid like cyclodextrin.

Experimental Protocols
Protocol 1: General Procedure for Preparing a Stock
Solution

Weigh out the desired amount of 2-(Methylamino)-1,3-thiazole-4-carboxylic acid in a

sterile microcentrifuge tube.
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Add the appropriate volume of high-purity, anhydrous DMSO to achieve the desired stock

concentration (e.g., 10 mM or 50 mM).

Vortex the solution vigorously for 1-2 minutes.

If the compound is not fully dissolved, sonicate the tube in a water bath for 5-10 minutes.

Visually inspect the solution to ensure there are no visible particles.

Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw

cycles.

Protocol 2: pH-Dependent Solubility Assessment
Prepare a series of buffers with pH values ranging from 3 to 9 (e.g., citrate, phosphate, and

borate buffers).

Add an excess amount of 2-(Methylamino)-1,3-thiazole-4-carboxylic acid to a small

volume of each buffer in separate vials.

Agitate the vials at a constant temperature (e.g., 25°C or 37°C) for 24 hours to ensure

equilibrium is reached.

Filter the suspensions through a 0.22 µm filter to remove undissolved solid.

Dilute the filtrate with an appropriate solvent and determine the concentration of the

dissolved compound using a suitable analytical method, such as HPLC-UV.

Plot the solubility as a function of pH.

Potential Signaling Pathway Involvement
Given that some 2-amino-thiazole-4-carboxylic acid derivatives have been shown to inhibit

carbonic anhydrase III (CAIII), this pathway represents a potential area of investigation for 2-
(Methylamino)-1,3-thiazole-4-carboxylic acid.[2] CAIII has been implicated in various cellular

processes, including stress resilience and cell migration.[1][5]
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Potential Downstream Effects

2-(Methylamino)-1,3-
thiazole-4-carboxylic acid
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Transition (EMT)

Cell Migration and Invasion

Fibroblast Activation
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Figure 2. Potential signaling pathways modulated by CAIII inhibition.

Disclaimer: The information provided in this technical support center is for guidance purposes

only. Specific experimental conditions may need to be optimized for your particular assay and

cell type. It is always recommended to perform small-scale pilot experiments to determine the

optimal conditions for your experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.mdpi.com/1422-0067/26/24/12064
https://www.benchchem.com/pdf/Technical_Support_Center_Preventing_Compound_Precipitation_in_Cell_Culture_Media.pdf
https://pubchemlite.lcsb.uni.lu/e/compound/45032346
https://pubchemlite.lcsb.uni.lu/e/compound/45032346
https://www.procellsystem.com/resources/cell-culture-academy/troubleshooting-precipitation-in-cell-culture-causes-and-solutions-1528
https://pmc.ncbi.nlm.nih.gov/articles/PMC7140601/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7140601/
https://www.benchchem.com/product/b598034#2-methylamino-1-3-thiazole-4-carboxylic-acid-solubility-issues-and-solutions
https://www.benchchem.com/product/b598034#2-methylamino-1-3-thiazole-4-carboxylic-acid-solubility-issues-and-solutions
https://www.benchchem.com/product/b598034#2-methylamino-1-3-thiazole-4-carboxylic-acid-solubility-issues-and-solutions
https://www.benchchem.com/product/b598034#2-methylamino-1-3-thiazole-4-carboxylic-acid-solubility-issues-and-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b598034?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b598034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

